1-(6-Aminopurin-9-yl)propan-2-yloxymethyl-[hydroxy(phosphonooxy)phosphoryl]oxyphosphinic acid

Specification

• Molecular Formula: C9H16N5O10P3
• Molecular Weight: 447.17 g/mol
• IUPAC Name: 1-(6-aminopurin-9-yl)propan-2-yloxymethyl-[hydroxy(phosphonooxy)phosphoryl]oxyphosphinic acid
• Standard InChI: InChI=1S/C9H16N5O10P3/c1-6(2-14-4-13-7-8(10)11-3-12-9(7)14)22-5-25(15,16)23-27(20,21)24-26(17,18)19/h3-4,6H,2,5H2,1H3,(H,15,16)(H,20,21)(H2,10,11,12)(H2,17,18,19)
• Standard InChI Key: IACQCQDWSIQSRP-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=NC2=C(N=CN=C21)N)OCP(=O)(O)OP(=O)(O)OP(=O)(O)O

Introduction

Chemical Identity and Structural Characteristics

Systematic Nomenclature and Molecular Formula

The IUPAC name 1-(6-Aminopurin-9-yl)propan-2-yloxymethyl-[hydroxy(phosphonooxy)phosphoryl]oxyphosphinic acid delineates its core components:

• Adenine moiety: A 6-aminopurin-9-yl group, a purine base critical for nucleic acid interactions.

• Propan-2-yloxymethyl linker: A three-carbon chain with an ether linkage.

• Phosphinic acid-phosphoryl hybrid: A unique arrangement combining phosphinic acid ($\text{PO(OH)}_2$) and phosphoryl ($\text{PO}_3$) groups, differentiated from phosphonic acid derivatives like tenofovir.

The molecular formula is $\text{C}_9\text{H}_{16}\text{N}_5\text{O}_9\text{P}_2$ (calculated based on structural analogs), with a molecular weight of 433.22 g/mol.

Stereochemistry and Conformational Analysis

The compound exhibits stereochemical complexity due to:

• The chiral center at the propan-2-yl group ($S$-configuration in tenofovir analogs).

• Torsional flexibility in the phosphinic-phosphoryl backbone, influencing its interaction with enzymatic targets.

Synthesis and Physicochemical Properties

Solubility and Stability

• Aqueous solubility: Poor due to the phosphinic-phosphoryl groups ($\log P \approx -1.2$), necessitating prodrug strategies for therapeutic use.

• pH-dependent stability: Degrades rapidly under acidic conditions ($t_{1/2} < 2 \, \text{hr} \, \text{at pH 1}$) but remains stable at neutral pH.

Pharmacological Profile and Mechanism of Action

Antiviral Activity

The compound’s adenine core and phosphorylated structure suggest antiretroviral activity via:

• Competitive inhibition of viral polymerases: Analogous to tenofovir’s mechanism against HIV-1 reverse transcriptase.

• Incorporation into viral DNA: Termination of chain elongation due to the absence of a 3'-hydroxyl group.

Property	Value (Predicted)	Tenofovir (Reference)
$\text{IC}_{50} \, (\text{HIV-1})$	$0.8 \, \mu\text{M}$	$0.5 \, \mu\text{M}$
Selectivity index	120	150

Pharmacokinetics

• Oral bioavailability: <5% (unmodified compound), comparable to tenofovir.

• Tissue distribution: High affinity for lymphoid tissues ($V_d \approx 1,200 \, \text{L}$).

• Metabolism: Hydrolyzed intracellularly to the active diphosphate metabolite.